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Compound of Interest

Tariquidar methanesulfonate,
Compound Name:
hydrate

Cat. No. 83029335

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent compounds like Tariquidar methanesulfonate,
hydrate. This guide provides essential, immediate safety and logistical information, including
detailed operational and disposal plans, to foster a secure research environment. Adherence to
these protocols is critical to minimize exposure risk and ensure the integrity of experimental
work.

Tariquidar is a potent and specific inhibitor of P-glycoprotein (P-gp) and is used in research to
study multidrug resistance in cancer.[1][2][3][4] While a specific Safety Data Sheet (SDS) for
the methanesulfonate, hydrate salt is not readily available, an SDS for the base compound,
Tariquidar, indicates it may cause long-lasting harmful effects to aquatic life.[5] Given its potent
biological activity, it is prudent to handle Tariquidar methanesulfonate, hydrate with the same
precautions as other hazardous or toxic drugs.[6]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Tariquidar methanesulfonate, hydrate, based on general guidelines for potent
pharmaceutical compounds.
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Specifications and

Protection Type Required PPE
Standards

) Must comply with OSHA's 29
] Chemical safety goggles or a
Eye and Face Protection CFR 1910.133 or European

face shield
Standard EN166.[7]

Wear chemically resistant
gloves (e.g., nitrile) and a
dedicated lab coat. Gowns
) ) tested for resistance to
) ] Appropriate protective gloves
Skin Protection chemotherapy drugs (ASTM
and a lab coat or gown
D6978) are recommended
when handling larger
quantities or during procedures

with a high risk of splashing.[6]

Recommended when weighing
or handling the powder outside

of a certified chemical fume
NIOSH/MSHA or European

Respiratory Protection Standard EN 149 approved

hood or ventilated balance
] enclosure to avoid inhalation.
respirator _ .
A surgical N-95 respirator can
provide both respiratory and

splash protection.[6][7]

Operational Plan for Safe Handling
Following a systematic operational plan is crucial to minimize the risk of exposure and
contamination.

1. Preparation and Engineering Controls:

» Designated Area: All work with Tariquidar methanesulfonate, hydrate should be conducted
in a designated area, such as a chemical fume hood or a Class Il Biosafety Cabinet, to
control airborne patrticles.[6]
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» Gather Materials: Before starting, ensure all necessary equipment, including PPE, weighing
paper, spatulas, solvent, and waste containers, are within the containment area.

2. Weighing and Reconstitution:
e Avoid Dust Formation: Handle the solid compound carefully to avoid generating dust.[7]

» Ventilation: If weighing the powder, use a ventilated balance enclosure or a chemical fume
hood.

o Reconstitution: If preparing a stock solution, add the solvent slowly to the powder to avoid
splashing. Information from suppliers suggests that Tariquidar methanesulfonate, hydrate
is insoluble in water and ethanol, but soluble in DMSO at 256.2 mg/mL.[3]

3. Experimental Procedures:

o Contained Operations: All manipulations, including dilutions and transfers, should be
performed within the designated containment area.

o Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the compound, even if gloves were worn.[7]

4., Storage:

o Short-term Storage: Stock solutions should be stored at -20°C for up to one month or -80°C
for up to six months.[1]

o Container: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-
ventilated area.[7]

Disposal Plan

Proper disposal of Tariquidar methanesulfonate, hydrate and associated waste is essential
to prevent environmental contamination and accidental exposure.

1. Waste Segregation:
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» Solid Waste: All disposable materials that have come into contact with the compound, such
as gloves, weighing paper, and pipette tips, should be collected in a dedicated, sealed waste
bag labeled as "Hazardous Chemical Waste" or "Cytotoxic Waste."

» Liquid Waste: Unused solutions and contaminated solvents should be collected in a clearly
labeled, leak-proof hazardous waste container.

o Sharps: Needles and syringes should be disposed of in a designated sharps container.
2. Decontamination:

o Work Surfaces: Decontaminate all work surfaces with an appropriate cleaning agent (e.g.,
70% ethanol followed by a suitable laboratory detergent) after completing the work.

e Equipment: Non-disposable equipment should be thoroughly cleaned according to standard
laboratory procedures for potent compounds.

3. Final Disposal:

e Regulatory Compliance: Dispose of all waste in accordance with local, regional, and national
environmental regulations.[5] Consult your institution's Environmental Health and Safety
(EHS) department for specific guidelines.

Experimental Workflow Visualization

The following diagram illustrates the key steps for the safe handling of Tariquidar
methanesulfonate, hydrate, from preparation to disposal.
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Workflow for Safe Handling of Tariquidar Methanesulfonate, Hydrate
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Caption: Safe handling workflow for Tariquidar methanesulfonate, hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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